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Compound of Interest

Compound Name: SMTP-7

Cat. No.: B610892 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals working with SMTP-7. The following procedures are designed

to ensure the safe handling, use, and disposal of this compound.

SMTP-7 is a natural triprenyl phenol produced by the fungus Stachybotrys microspora.[1] It is

under investigation as a potential anti-thrombotic agent for stroke patients due to its

thrombolytic, anti-inflammatory, and antioxidant properties.[1][2] Also known as FGFC1, its

CAS number is 273379-50-9.[3][4]

Physico-Chemical Properties of SMTP-7
Property Value

Molecular Weight 869.09 g/mol [1]

XLogP 7.25[1]

Hydrogen Bond Acceptors 12[1]

Hydrogen Bond Donors 5[1]

Rotatable Bonds 18[1]
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Given that SMTP-7 is a phenolic compound, appropriate PPE is mandatory to prevent skin and

eye contact, inhalation, and ingestion. The minimum required PPE includes a standard

laboratory coat, chemical-resistant gloves, and safety glasses with side shields. The following

diagram outlines the process for selecting the appropriate level of PPE based on the

experimental procedure.
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PPE Selection for SMTP-7 Handling

Start: Assess Experimental Procedure

Is SMTP-7 in solid/powder form?

Weighing or potential for aerosol generation?

Yes Is SMTP-7 in solution?

No

Minimum PPE:
- Lab Coat

- Nitrile Gloves
- Safety Glasses

No

Add Respiratory Protection:
- Fume Hood or

- N95/P100 Respirator

Yes

Is the solvent volatile?

Yes

Risk of splashing?

No

NoYes

No Add Face Shield

Yes

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE when handling SMTP-7.
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Operational Plan for Safe Handling of SMTP-7
A systematic approach to handling SMTP-7 from receipt to disposal is critical for laboratory

safety. The following workflow provides a step-by-step guide for safe operations.
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SMTP-7 Safe Handling Workflow

1. Receiving and Inspection
- Verify container integrity

- Check label

2. Storage
- Store in a cool, dry, well-ventilated area

- Away from incompatible materials

3. Experiment Preparation
- Consult Safety Data Sheet

- Don appropriate PPE

4. Handling and Use
- Work in a designated area

- Use a chemical fume hood if necessary

5. Spill Management
- Evacuate and ventilate area

- Use appropriate spill kit

6. Waste Collection
- Segregate SMTP-7 waste

- Use labeled, sealed containers

7. Disposal
- Follow institutional and local regulations

- Contact EHS for pickup

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of SMTP-7 in a laboratory setting.
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Procedural Guidance:
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Store SMTP-7 in a cool, dry, and well-ventilated area, away from incompatible materials.

Keep the container tightly sealed.

2. Handling:

Always wear the minimum required PPE: a lab coat, nitrile gloves, and safety glasses.

If handling the solid form, especially when weighing, do so in a chemical fume hood or a

ventilated balance enclosure to avoid inhaling dust particles.

When preparing solutions, work in a chemical fume hood, particularly if using volatile

solvents.

Avoid direct contact with the skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.[5]

3. In Case of a Spill:

Immediately alert others in the vicinity.

Evacuate the area if the spill is large or involves a volatile solvent.

For small spills, use a chemical spill kit to absorb the material.

Place the absorbed material into a sealed container for proper disposal.

Ventilate the area and wash the spill surface thoroughly.

Disposal Plan
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Proper disposal of SMTP-7 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with SMTP-7, including unused product,

solutions, and contaminated lab supplies (e.g., gloves, pipette tips), must be collected as

chemical waste.

Waste Containers: Use clearly labeled, sealed, and leak-proof containers for SMTP-7 waste.

Disposal Route: Do not dispose of SMTP-7 down the drain or in regular trash. All SMTP-7
waste must be disposed of through your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste contractor. Follow all local, state, and federal regulations

for hazardous waste disposal.[6]

Experimental Protocols
Detailed methodologies for experiments involving SMTP-7, such as those conducted in rodent

and primate models of ischemic stroke, can be found in the peer-reviewed scientific literature.

[2] It is recommended to consult these publications directly for specific experimental protocols.

Always perform a risk assessment prior to starting any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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